(E)-N'-(benzenesulfonyl)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}morpholine-4-carboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[{2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]hydrazino}(morpholino)methylene]benzenesulfonamide” is a complex organic compound. It contains a pyridine ring, which is a six-membered aromatic heterocycle with one nitrogen atom, substituted with a chloro and a trifluoromethyl group . The compound also contains a benzenesulfonamide moiety .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyridine ring, the trifluoromethyl group, and the benzenesulfonamide moiety . The exact structure would depend on the specific arrangement and bonding of these groups.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The trifluoromethyl group is known to participate in various types of reactions, including aromatic coupling reactions, radical trifluoromethylation, nucleophilic trifluoromethylation, and electrophilic trifluoromethylation .Scientific Research Applications
Antitubercular Activity
Research on derivatives of hydrazinecarboxamide, pyridine, and morpholine has shown potential antitubercular activity. These compounds have been evaluated for their efficacy against various strains of Mycobacterium tuberculosis. For instance, certain hydrazinecarboxamide derivatives exhibited significant activity against INH-resistant non-tuberculous mycobacteria, suggesting that similar compounds could be designed for antitubercular applications (M. Asif, 2014).
Gastroprotective Properties
Compounds with morpholine structures, such as ebrotidine, have demonstrated gastroprotective properties, combining H2-receptor antagonist capabilities with cytoprotective effects. These properties are not dependent on endogenous prostaglandin generation, indicating a potential for the development of ulcer treatment drugs (B. Slomiany et al., 1997).
CNS Acting Drugs Potential
Functional chemical groups within heterocycles like pyridine and morpholine have been identified as lead molecules for the synthesis of compounds with Central Nervous System (CNS) activity. This suggests that compounds containing such groups may have applications in the development of new drugs for treating CNS disorders (S. Saganuwan, 2017).
Photocatalytic Degradation of Pollutants
Research on the photocatalytic degradation of pollutants, including aromatic and alicyclic compounds, indicates that structures similar to pyridine and morpholine can be involved in environmental applications for water purification. These studies aim to understand the degradation pathways and identify by-products, contributing to the development of cleaner environmental technologies (P. Pichat, 1997).
Synthetic Protocols and Pharmacological Importance
The synthesis and evaluation of compounds with pyridazine, pyridazone, and isoquinoline derivatives, including those incorporating morpholine structures, have shown a range of biological activities, suggesting their use in creating cardiovascular, antimicrobial, and anticancer agents. This highlights the broad potential of such compounds in medicinal chemistry and drug development (V. Jakhmola et al., 2016; K. Danao et al., 2021).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N'-(benzenesulfonyl)-N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]morpholine-4-carboximidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClF3N5O3S/c18-14-10-12(17(19,20)21)11-22-15(14)23-24-16(26-6-8-29-9-7-26)25-30(27,28)13-4-2-1-3-5-13/h1-5,10-11H,6-9H2,(H,22,23)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYWSNCFSECYWNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=NS(=O)(=O)C2=CC=CC=C2)NNC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1/C(=N\S(=O)(=O)C2=CC=CC=C2)/NNC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClF3N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.